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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505 Get Quote

An In-depth Technical Guide on Octanoic Anhydride

For researchers, scientists, and drug development professionals, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on octanoic
anhydride, a key reagent in various synthetic and developmental processes.

Core Chemical Properties
Octanoic anhydride, also known as caprylic anhydride, is the anhydride derivative of octanoic

acid.[1] It is a colorless to pale yellow liquid and serves as a valuable intermediate in chemical

synthesis.[1]

Quantitative Data Summary
The fundamental molecular properties of octanoic anhydride are summarized in the table

below for quick reference and comparison.

Property Value Citations

Molecular Formula C₁₆H₃₀O₃ [1][2][3][4]

Molecular Weight 270.41 g/mol [2][3][4][5]
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While detailed experimental protocols are application-specific, the use of octanoic anhydride
often involves acylation reactions. A general methodology for acylation of an alcohol (ROH)

using octanoic anhydride is as follows:

Reagent Preparation: The alcohol substrate is dissolved in a suitable aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen, argon).

Addition of Base: A non-nucleophilic base (e.g., triethylamine, pyridine) is added to the

reaction mixture to act as a scavenger for the octanoic acid byproduct.

Acylation: Octanoic anhydride is added to the mixture, typically dropwise, at a controlled

temperature (often starting at 0 °C and allowing to warm to room temperature).

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction is quenched with an aqueous solution (e.g.,

saturated ammonium chloride). The organic layer is separated, washed with brine, dried over

an anhydrous salt (e.g., sodium sulfate), and filtered.

Purification: The crude product is purified, commonly by column chromatography or

distillation, to yield the desired octanoyl ester.

Note: This is a generalized protocol and may require optimization based on the specific

substrate and desired outcome.

Visualized Logical Relationships
The following diagram illustrates the relationship between the compound's name, its constituent

elements, its chemical formula, and its resulting molecular weight.
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Constituent Elements

Compound

Molecular Properties

Carbon (C)

Formula: C₁₆H₃₀O₃

Hydrogen (H) Oxygen (O)

Octanoic Anhydride

contains contains contains

Molecular Weight: 270.41 g/mol

determines

Click to download full resolution via product page

Relationship between compound, elements, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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